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Compound of Interest

Compound Name: Allyltriphenyltin

Cat. No.: B1265375

For correspondence: [Al Assistant Contact Information]

Abstract

This technical guide provides an in-depth overview of allyltriphenyltin
((CeHs)3SNCH2CH=CH3), a versatile organotin reagent utilized in organic synthesis. This
document, intended for researchers, scientists, and professionals in drug development,
consolidates essential information including its chemical identity, physical and chemical
properties, and detailed experimental protocols for its synthesis and application. Furthermore,
this guide delves into the biological activities and toxicological profile of related triphenyltin
compounds, offering insights into their mechanism of action and potential implications for drug
design and development. All quantitative data is presented in structured tables for clarity, and
key experimental workflows and biological pathways are visualized using Graphviz diagrams.

Chemical Identity and Properties

Allyltriphenyltin, also known as triphenyl(prop-2-enyl)stannane, is a key reagent in organic
chemistry, primarily used for the introduction of an allyl group.[1] Its unique reactivity makes it a
valuable tool in the construction of complex organic molecules.

Identifiers

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1265375?utm_src=pdf-interest
https://www.benchchem.com/product/b1265375?utm_src=pdf-body
https://www.benchchem.com/product/b1265375?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV5P0452
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value

IUPAC Name triphenyl(prop-2-enyl)stannane
CAS Number 76-63-1

Molecular Formula C21H20Sn

InChl Key

NDUYAGLANMHJIHF-UHFFFAOYSA-N

Canonical SMILES

C=CC--INVALID-LINK--
(C2=CC=CC=C2)C3=CC=CC=C3

Physicochemical Properties

Property Value

Molecular Weight 391.09 g/mol

Appearance White crystalline solid

Melting Point 73-74 °C

Boiling Point 421.4 °C at 760 mmHg

Flash Point 211.8 °C

Solubility Soluble in organic solvents such as diethyl ether

and tetrahydrofuran.

Synthesis of Allyltriphenyltin

The synthesis of allyltriphenyltin can be achieved through the reaction of a Grignard reagent

with triphenyltin chloride. A detailed experimental protocol is provided below.

Experimental Protocol: Synthesis of Allyltriphenyltin

This procedure is adapted from a method described for the preparation of allyltin compounds.

[1]

Materials:
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e Magnesium turnings

e Diethyl ether (anhydrous)

e Allyl bromide

 Triphenyltin chloride

o Tetrahydrofuran (THF, anhydrous)

e Benzene (dry)

e Saturated ammonium chloride solution

e Ligroin

Equipment:

e 3-L three-necked flask

Reflux condenser

Motor-driven stirrer

Nitrogen-inlet tube

1-L dropping funnel with pressure-equalizing side arm

Rotary evaporator
Procedure:

e To a 3-L three-necked flask equipped with a reflux condenser, stirrer, and nitrogen inlet, add
50 g (2.1 g-atom) of magnesium turnings and 800 mL of anhydrous diethyl ether.

e Charge the dropping funnel with a solution of 120 g (1.0 mole) of allyl bromide and 250 g
(0.65 mole) of triphenyltin chloride in 600 mL of anhydrous THF.
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» Add the solution from the dropping funnel to the vigorously stirred, refluxing magnesium
suspension over a period of 7 hours.

 After the addition is complete, add 500 mL of dry benzene and reflux the reaction mixture
overnight at 60 °C.

e Cool the reaction mixture and hydrolyze by the careful addition of 150 mL of a saturated
ammonium chloride solution.

o Decant the organic phase from the solid residue. Wash the solids twice with diethyl ether.

o Combine the organic layer and the ethereal extracts and evaporate the solvent at reduced
pressure using a rotary evaporator.

¢ Recrystallize the solid residue from 350 mL of ligroin to yield the product.

Expected Yield: 190-205 g (75-80%) of allyltriphenyltin with a melting point of 73-74 °C.[1]

T:A%'eﬁ"ﬁ..?gwéﬁe Addition Reaction Flask Hydrolysis Aqueous Workup Solvent Extraction Evaporation Purification
’ Eéo THE (Reflux, 7h) (NH4CI solution) (Et20) (Recrystallization)
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Fig. 1: Experimental workflow for the synthesis of allyltriphenyltin.

Applications in Organic Synthesis

Allyltriphenyltin serves as an effective allylating agent for a variety of substrates, including
carbonyl compounds. This reactivity is crucial for the construction of carbon-carbon bonds.

Experimental Protocol: Allylation of 4-Methyl-2-
pentanone

This protocol details the reaction of allyltriphenyltin with a ketone to form a homoallylic
alcohol.[1]

Materials:
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Allyltriphenyltin

Diethyl ether (anhydrous)

Phenyllithium solution (1.13 N in diethyl ether)

4-Methyl-2-pentanone

Saturated ammonium chloride solution

Equipment:

e 1-L three-necked flask

e Reflux condenser

e Motor-driven stirrer

e Nitrogen-inlet tube

e 250-mL dropping funnel with pressure-equalizing side arm
Procedure:

e Prepare a solution of 50 g (0.127 mole) of allyltriphenyltin in 200 mL of anhydrous diethyl
ether in a 1-L three-necked flask under a nitrogen atmosphere.

e Rapidly add 113 mL of a 1.13 N solution of phenyllithium (0.127 mole) in diethyl ether to the
stirred allyltriphenyltin solution. Tetraphenyltin will precipitate immediately. Stir the mixture
for 30 minutes.

e Through the dropping funnel, add a solution of 12.0 g (0.12 mole) of 4-methyl-2-pentanone in
25 mL of diethyl ether at a rate that maintains a moderate reflux.

o After the addition, reflux the reaction mixture for 1 hour.

e Cool the mixture to room temperature and hydrolyze by adding 100 mL of a saturated
ammonium chloride solution.
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o Separate the organic layer, and extract the aqueous layer with diethyl ether.

o Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure.

« Distill the residue to obtain the product, 4,6-dimethyl-1-hepten-4-ol.

Biological Activity and Toxicological Profile

While allyltriphenyltin is primarily a synthetic reagent, organotin compounds, particularly
triphenyltin derivatives, are known to exhibit significant biological activity and toxicity.[2][3]

Juantitati icological

. Route of
Compound Test Organism . . LDso
Administration

Allyltriphenyltin Mouse Intravenous 100 mg/kg

Data sourced from PubChem.[4]

Mechanism of Action and Signaling Pathways

Triphenyltin compounds are known to be toxic and have been used as fungicides and
pesticides.[2][3] Their mode of action is believed to involve the inhibition of oxidative
phosphorylation by targeting ATP synthase, which disrupts cellular energy production.[2]

Furthermore, organotin compounds can impact cellular immunity.[5] Their mechanism of action
at a cellular level is thought to be related to their intracellular distribution and their effects on the
structure and function of the Golgi apparatus and endoplasmic reticulum.[5] This disruption can
inhibit intracellular phospholipid transport and, consequently, interfere with membrane-
mediated signal transduction pathways that are dependent on phospholipid turnover and
calcium mobilization, ultimately affecting processes like DNA synthesis.[5]
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Fig. 2: Proposed mechanism of triphenyltin toxicity on cellular signaling.

Conclusion

Allyltriphenyltin is a valuable reagent in organic synthesis with well-established protocols for
its preparation and use. For researchers in drug development, it is also crucial to recognize the
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significant biological activity and toxicity associated with the triphenyltin moiety. A thorough
understanding of both the synthetic utility and the potential biological implications of such
compounds is essential for their safe and effective application in the laboratory and for the
informed design of new chemical entities. The information presented in this guide aims to
provide a solid foundation for researchers working with or considering the use of
allyltriphenyltin and related organotin compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1265375?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

